N-(2,2,3,3-tetrafluoropropyl)isonicotinamide

• IUPAC Name: N-(2,2,3,3-tetrafluoropropyl)pyridine-4-carboxamide
• InChI: InChI=1S/C9H8F4N2O/c10-8(11)9(12,13)5-15-7(16)6-1-3-14-4-2-6/h1-4,8H,5H2,(H,15,16)
• InChI Key: IJGIQMXGCVOEFY-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C(=O)NCC(C(F)F)(F)F
• Molecular Formula: C9H8F4N2O
• Molecular Weight: 236.17 g/mol

Description

N-(2,2,3,3-tetrafluoropropyl)isonicotinamide, also known as TFPIN, is a chemical compound that has been used in scientific research for various purposes. It is a derivative of isonicotinamide and is known for its unique properties that make it useful in biochemical and physiological studies.

Mechanism of Action

N-(2,2,3,3-tetrafluoropropyl)isonicotinamide is a fluorescent molecule that can be excited by light of a specific wavelength. When N-(2,2,3,3-tetrafluoropropyl)isonicotinamide binds to a biomolecule, it undergoes a conformational change that results in a change in its fluorescence properties. The change in fluorescence can be used to monitor the binding and activity of the biomolecule. N-(2,2,3,3-tetrafluoropropyl)isonicotinamide can also be used to study the movement of biomolecules within cells and tissues.
Biochemical and Physiological Effects:
N-(2,2,3,3-tetrafluoropropyl)isonicotinamide has been shown to have minimal effects on the biochemical and physiological properties of the biomolecules it binds to. It does not interfere with the activity or function of the biomolecule, making it a useful tool for studying their properties. N-(2,2,3,3-tetrafluoropropyl)isonicotinamide has been used to study the transport of ions and small molecules across biological membranes and the interaction of drugs with membrane proteins.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2,2,3,3-tetrafluoropropyl)isonicotinamide in lab experiments include its high sensitivity, specificity, and versatility. N-(2,2,3,3-tetrafluoropropyl)isonicotinamide can be used to study a wide range of biomolecules and can be easily incorporated into various experimental setups. However, the limitations of N-(2,2,3,3-tetrafluoropropyl)isonicotinamide include its cost and the need for specialized equipment to measure its fluorescence properties. Additionally, N-(2,2,3,3-tetrafluoropropyl)isonicotinamide may not be suitable for studying certain biomolecules or experimental conditions.

Future Directions

There are several future directions for the use of N-(2,2,3,3-tetrafluoropropyl)isonicotinamide in scientific research. One direction is the development of new derivatives of N-(2,2,3,3-tetrafluoropropyl)isonicotinamide that have improved properties for specific applications. Another direction is the use of N-(2,2,3,3-tetrafluoropropyl)isonicotinamide in live-cell imaging to study the movement and activity of biomolecules in real-time. Additionally, N-(2,2,3,3-tetrafluoropropyl)isonicotinamide could be used to study the interaction of drugs with membrane proteins in more detail, potentially leading to the development of new drugs with improved efficacy and fewer side effects.

Synthesis Methods

N-(2,2,3,3-tetrafluoropropyl)isonicotinamide can be synthesized by reacting isonicotinamide with 2,2,3,3-tetrafluoropropylamine in the presence of a catalyst. The reaction takes place under mild conditions and yields a high purity product. The synthesized N-(2,2,3,3-tetrafluoropropyl)isonicotinamide can be further purified by recrystallization or chromatography.

Scientific Research Applications

N-(2,2,3,3-tetrafluoropropyl)isonicotinamide has been widely used in scientific research as a fluorescent probe for various biomolecules, including proteins, nucleic acids, and lipids. It is also used as a tool to study the structure and function of membrane proteins. N-(2,2,3,3-tetrafluoropropyl)isonicotinamide has been used to investigate the binding and transport of ions and small molecules across biological membranes. Additionally, N-(2,2,3,3-tetrafluoropropyl)isonicotinamide has been used to study the interaction of drugs with membrane proteins.